Cas no 1152882-32-0 (1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid)

• Product name: 1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1152882-32-0
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• MDL: MFCD09971571
• CID: 4573029
• PubChem ID: 25658293

1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic Acid
• 1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD09971571
• Inchi： 1S/C12H11ClN2O2/c1-2-11-10(12(16)17)7-14-15(11)9-5-3-4-8(13)6-9/h3-7H,2H2,1H3,(H,16,17)
• InChI Key： ZQAFUQHICHQVHL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(CC)=C(C(O)=O)C=N1

Additional information on 1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid

Research Brief on 1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid (CAS: 1152882-32-0)

1-(3-Chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid (CAS: 1152882-32-0) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both chlorophenyl and ethyl substituents on the pyrazole ring enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid to improve its bioavailability and therapeutic efficacy. Researchers have employed advanced techniques such as microwave-assisted synthesis and computational modeling to streamline the production process and predict its interactions with biological targets. These efforts have yielded insights into the compound's mechanism of action, particularly its ability to modulate key enzymes and signaling pathways involved in disease progression.

In the context of drug development, 1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid has shown promise as a scaffold for designing novel inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective COX-2 inhibitor, highlighting its potential as an anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs. Additionally, its structural versatility allows for further derivatization, enabling researchers to explore its applications in targeting other disease-relevant proteins.

Another area of interest is the compound's role in oncology. Preliminary in vitro studies have revealed that 1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with breast and colon cancers. These findings suggest that the compound may act through multiple mechanisms, including induction of apoptosis and inhibition of angiogenesis. However, further in vivo studies are required to validate these observations and assess its safety profile.

Beyond its therapeutic potential, 1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid has also been investigated for its utility in chemical biology. Its unique structure makes it a valuable tool for probing enzyme active sites and studying protein-ligand interactions. Recent advancements in crystallography and NMR spectroscopy have facilitated the elucidation of its binding modes, providing a foundation for structure-based drug design.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-(3-chlorophenyl)-5-ethyl-1H-pyrazole-4-carboxylic acid represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery and chemical biology. Ongoing research aims to refine its properties and expand its therapeutic repertoire, positioning it as a key player in the next generation of small-molecule therapeutics.